Cas no 891144-97-1 (4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 891144-97-1
• MF: C₁₈H₁₄N₄O₂
• MW: 318.3293633461
• CID: 6174641
• PubChem ID: 7244048
• Update Time: 2025-10-31

4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• F2518-0177
• 891144-97-1
• 4-cyano-N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• AKOS024656294
• 4-cyano-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• AB00678971-01

• Inchi： 1S/C18H14N4O2/c1-11-3-8-15(12(2)9-11)17-21-22-18(24-17)20-16(23)14-6-4-13(10-19)5-7-14/h3-9H,1-2H3,(H,20,22,23)
• InChI Key： JOOSIXFUCHEATI-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=CC(C)=CC=1C)NC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 318.11167570g/mol
• Monoisotopic Mass: 318.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Comprehensive Overview of 4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891144-97-1)

The compound 4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891144-97-1) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique structure, featuring a 1,3,4-oxadiazole core and a cyano substituent, makes it a valuable candidate for various applications, including drug discovery and advanced material development. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted therapy and diagnostic imaging.

In recent years, the demand for heterocyclic compounds like 4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide has surged due to their versatility in pharmaceutical design. The oxadiazole ring, a key component of this molecule, is known for its stability and bioactivity, making it a popular scaffold in anticancer and antimicrobial drug development. With the rise of personalized medicine, this compound's ability to interact with specific biological targets has positioned it as a promising subject for further study.

The synthesis of CAS No. 891144-97-1 involves multi-step organic reactions, often starting from readily available precursors like 2,4-dimethylbenzoic acid and 4-cyanobenzoyl chloride. Its structure-activity relationship (SAR) has been explored to optimize its efficacy, particularly in modulating enzyme functions. Given the growing interest in AI-driven drug discovery, computational models have also been employed to predict its binding affinity and pharmacokinetic properties, further enhancing its appeal to researchers.

Beyond pharmaceuticals, 4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide exhibits potential in organic electronics. Its conjugated system and electron-withdrawing cyano group make it suitable for applications in OLEDs and sensors, addressing the global push for sustainable technologies. As industries prioritize green chemistry, the compound's synthetic pathways are being refined to minimize environmental impact, aligning with regulatory standards.

In summary, CAS No. 891144-97-1 represents a multifaceted compound with broad applicability. Its relevance to drug development, material science, and environmental sustainability ensures its continued prominence in scientific discourse. Future research will likely focus on unlocking its full potential through innovative methodologies and interdisciplinary collaboration.